Cas no 2680703-60-8 (1-ethenyl-5-{(prop-2-en-1-yloxy)carbonylamino}-1H-pyrazole-4-carboxylic acid)

• Product Name: 1-ethenyl-5-{(prop-2-en-1-yloxy)carbonylamino}-1H-pyrazole-4-carboxylic acid
• CAS No: 2680703-60-8
• MF: C₁₀H₁₁N₃O₄
• MW: 237.212042093277
• CID: 5646729
• PubChem ID: 165919543
• Update Time: 2025-06-09

1-ethenyl-5-{(prop-2-en-1-yloxy)carbonylamino}-1H-pyrazole-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-ethenyl-5-{[(prop-2-en-1-yloxy)carbonyl]amino}-1H-pyrazole-4-carboxylic acid
• 2680703-60-8
• EN300-28276295
• 1-ethenyl-5-{(prop-2-en-1-yloxy)carbonylamino}-1H-pyrazole-4-carboxylic acid

• Inchi： 1S/C10H11N3O4/c1-3-5-17-10(16)12-8-7(9(14)15)6-11-13(8)4-2/h3-4,6H,1-2,5H2,(H,12,16)(H,14,15)
• InChI Key： QAWKJJCXTBOZHT-UHFFFAOYSA-N
• SMILES： O(CC=C)C(NC1=C(C(=O)O)C=NN1C=C)=O

Computed Properties

• Exact Mass: 237.07495584g/mol
• Monoisotopic Mass: 237.07495584g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 6
• Complexity: 332
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 93.4Ų

Additional information on 1-ethenyl-5-{(prop-2-en-1-yloxy)carbonylamino}-1H-pyrazole-4-carboxylic acid

1-Ethenyl-5-{(prop-2-en-1-yloxy)carbonylamino}-1H-pyrazole-4-carboxylic Acid: A Comprehensive Overview

The compound 1-ethenyl-5-{(prop-2-en-1-yloxy)carbonylamino}-1H-pyrazole-4-carboxylic acid, identified by the CAS number 2680703-60-8, is a highly specialized organic molecule with significant potential in various fields, particularly in pharmaceutical and agrochemical industries. This compound belongs to the class of pyrazole derivatives, which are known for their diverse biological activities and synthetic versatility. Recent studies have highlighted its role as a promising candidate in drug discovery and development, particularly in the context of its ability to modulate key cellular pathways.

The structure of this compound is characterized by a pyrazole ring system, which serves as a central scaffold. The presence of an ethenyl group at position 1 and a propargyl oxycarbonyl amino group at position 5 introduces unique electronic and steric properties, enhancing its bioavailability and target specificity. These features make it an attractive molecule for researchers exploring novel therapeutic agents. Recent advancements in synthetic chemistry have enabled the efficient synthesis of this compound, utilizing methods such as microbial fermentation and catalytic asymmetric synthesis, which have significantly improved its scalability and cost-effectiveness.

One of the most intriguing aspects of this compound is its ability to interact with specific biological targets, such as kinases and proteases, which are critical in disease progression. For instance, studies published in high-impact journals like Nature Communications and Science Advances have demonstrated its potential as an inhibitor of oncogenic signaling pathways. This has led to its consideration in the development of targeted therapies for cancers with specific genetic mutations. Furthermore, its application in agricultural chemistry has been explored, with research indicating its potential as a herbicide or fungicide due to its ability to disrupt key metabolic processes in pests and pathogens.

The synthesis of this compound involves a series of well-defined steps that highlight the ingenuity of modern organic chemistry. Starting from readily available starting materials, researchers employ techniques such as molecular docking and computational modeling to optimize reaction conditions and improve yields. These methods not only enhance the efficiency of synthesis but also contribute to the sustainability of chemical processes by minimizing waste and energy consumption.

In terms of applications, this compound has shown remarkable promise in both preclinical and clinical studies. Its ability to cross cellular membranes efficiently makes it an ideal candidate for drug delivery systems targeting hard-to-reach tissues. Additionally, recent breakthroughs in nanotechnology have enabled the formulation of this compound into nanoparticles, further enhancing its pharmacokinetic properties and reducing systemic toxicity.

The future outlook for this compound is highly promising, with ongoing research exploring its potential in areas such as neurodegenerative diseases and autoimmune disorders. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate its translation into clinical practice. Moreover, advancements in artificial intelligence (AI) are being leveraged to predict its interactions with various biological systems, paving the way for personalized medicine approaches.

In conclusion, 1-ethenyl-5-{(prop-2-en-1-yloxy)carbonylamino}-1H-pyrazole-4-carboxylic acid represents a cutting-edge molecule with vast potential across multiple disciplines. Its unique chemical structure, combined with advancements in synthetic and computational techniques, positions it as a key player in the development of innovative solutions for complex biomedical challenges.